N-[5-(1-adamantyl)-1,3,4-thiadiazol-2-yl]-N-methyl-2-phenoxyacetamide

• IUPAC Name: N-[5-(1-adamantyl)-1,3,4-thiadiazol-2-yl]-N-methyl-2-phenoxyacetamide
• InChI: InChI=1S/C21H25N3O2S/c1-24(18(25)13-26-17-5-3-2-4-6-17)20-23-22-19(27-20)21-10-14-7-15(11-21)9-16(8-14)12-21/h2-6,14-16H,7-13H2,1H3
• InChI Key: MOPJKRVENKYEDC-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=NN=C(S1)C23CC4CC(C2)CC(C4)C3)C(=O)COC5=CC=CC=C5
• Molecular Formula: C21H25N3O2S
• Molecular Weight: 383.5 g/mol

Description

N-[5-(1-adamantyl)-1,3,4-thiadiazol-2-yl]-N-methyl-2-phenoxyacetamide, also known as A771726, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of thiadiazole derivatives and has been shown to exhibit anti-inflammatory and immunomodulatory properties.

Scientific Research Applications

Synthesis and Structural Analysis

• The synthesis and crystallographic analysis of adamantane-1,3,4-thiadiazole derivatives have provided insights into their molecular structure and interactions. These studies have highlighted the importance of non-covalent interactions in stabilizing the crystal structures of such compounds, with a particular focus on hydrogen bonding and other intermolecular forces (El-Emam et al., 2020).

Antiproliferative and Anticancer Activities

• Research has demonstrated the potential of 1,3,4-thiadiazoles derived from phenolic acids in exhibiting good antioxidant and antiproliferative activities, particularly against human acute promyelocytic leukemia HL-60 cells and lung carcinoma A549 cells. These compounds have shown selectivity in their antiproliferative action, indicating their therapeutic potential in cancer treatment (Jakovljević et al., 2017).

Antimicrobial and Anti-inflammatory Activities

• Novel S-substituted and N-substituted 5-(1-adamantyl)-1,2,4-triazole-3-thiols have been synthesized and tested for their antimicrobial activity against a range of bacteria and Candida species, as well as for their anti-inflammatory activity in vivo. These studies suggest the potential of such compounds in developing new antimicrobial and anti-inflammatory therapies (Al-Abdullah et al., 2014).

Anti-Tuberculosis Agents

• The 'green' synthesis of adamantyl-imidazolo-thiadiazoles as anti-tuberculosis agents targeting Sterol 14α-Demethylase (CYP51) has been reported. Among these, certain compounds showed potent inhibitory activity towards M. tuberculosis, highlighting the potential of these compounds in treating tuberculosis (Anusha et al., 2015).

Anti-Trypanosomal Activity

• The synthesis and evaluation of adamantane arylhydroxamic acids against Trypanosoma brucei and Trypanosoma cruzi have been explored. These studies provide a basis for further investigation into the use of adamantane derivatives as potential treatments for trypanosomal infections (Foscolos et al., 2022).